3-Bromo-4-methoxy-1lambda6-thiolane-1,1-dione

• Molecular Formula: C5H9BrO3S
• Molecular Weight: 229.09 g/mol
• IUPAC Name: 3-bromo-4-methoxythiolane 1,1-dioxide
• InChI: InChI=1S/C5H9BrO3S/c1-9-5-3-10(7,8)2-4(5)6/h4-5H,2-3H2,1H3
• InChI Key: ZZULUONTENMHNV-UHFFFAOYSA-N
• Canonical SMILES: COC1CS(=O)(=O)CC1Br

Description

3-Bromo-4-methoxy-1λ⁶-thiolane-1,1-dione is a sulfone-containing heterocyclic compound characterized by a five-membered thiolane ring with a sulfone group (SO₂) at the 1-position, a bromine atom at the 3-position, and a methoxy group (-OCH₃) at the 4-position. The sulfone moiety imparts significant electron-withdrawing effects, enhancing the reactivity of the bromine atom in substitution reactions. This compound is primarily utilized as a building block in organic synthesis, particularly in pharmaceutical and agrochemical research, where its bromine substituent serves as a versatile handle for cross-coupling or nucleophilic substitution reactions .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-Bromo-4-methoxy-1lambda6-thiolane-1,1-dione typically involves the bromination of 4-methoxy-1lambda6-thiolane-1,1-dione. The reaction is carried out under controlled conditions to ensure selective bromination at the desired position. Common reagents used in this synthesis include bromine or N-bromosuccinimide (NBS) in the presence of a suitable solvent such as dichloromethane. The reaction is usually performed at low temperatures to prevent over-bromination and to achieve high yields.

Industrial Production Methods

Industrial production of 3-Bromo-4-methoxy-1lambda6-thiolane-1,1-dione follows similar synthetic routes but on a larger scale. The process involves the use of industrial-grade reagents and solvents, with careful control of reaction parameters to ensure consistency and purity of the final product. The compound is then purified using standard techniques such as recrystallization or chromatography.

Chemical Reactions Analysis

Types of Reactions

3-Bromo-4-methoxy-1lambda6-thiolane-1,1-dione undergoes various chemical reactions, including:

Substitution Reactions: The bromine atom can be substituted by other nucleophiles, such as amines or thiols, under appropriate conditions.

Oxidation Reactions: The compound can undergo oxidation to form sulfoxides or sulfones, depending on the oxidizing agent used.

Reduction Reactions: Reduction of the sulfone group can lead to the formation of thiolanes or thiols.

Common Reagents and Conditions

Substitution: Nucleophiles like amines or thiols in the presence of a base such as sodium hydroxide or potassium carbonate.

Oxidation: Oxidizing agents like hydrogen peroxide or m-chloroperbenzoic acid (mCPBA).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4).

Major Products

Substitution: Formation of 3-substituted-4-methoxy-1lambda6-thiolane-1,1-dione derivatives.

Oxidation: Formation of sulfoxides or sulfones.

Reduction: Formation of thiolanes or thiols.

Scientific Research Applications

3-Bromo-4-methoxy-1lambda6-thiolane-1,1-dione has several applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Investigated for its potential biological activity and interactions with biomolecules.

Medicine: Explored for its potential therapeutic properties, including antimicrobial and anticancer activities.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 3-Bromo-4-methoxy-1lambda6-thiolane-1,1-dione involves its interaction with specific molecular targets. The bromine atom and the sulfone group play crucial roles in its reactivity and biological activity. The compound can form covalent bonds with nucleophilic sites on biomolecules, leading to modifications that affect their function. The exact pathways and targets depend on the specific application and context of use.

Comparison with Similar Compounds

Structural Variations and Substituent Effects

The following table summarizes key analogues of 3-bromo-4-methoxy-1λ⁶-thiolane-1,1-dione, highlighting substituent differences and their implications:

Compound Name	Substituents	Molecular Formula	Molecular Weight	Key Properties/Applications	References
3-Bromo-4-methoxy-1λ⁶-thiolane-1,1-dione	3-Br, 4-OCH₃	C₅H₇BrO₃S	247.08	Intermediate for drug synthesis; bromine acts as a leaving group in cross-couplings.
3-Bromo-4-[(1,1,1-trifluoropropan-2-yl)oxy]-1λ⁶-thiolane-1,1-dione	4-OCH(CF₃)₂	C₇H₈BrF₃O₃S	341.10	Trifluoromethyl group enhances lipophilicity and metabolic stability.
3-Amino-4-(pyrrolidin-1-yl)-1λ⁶-thiolane-1,1-dione	3-NH₂, 4-pyrrolidinyl	C₈H₁₄N₂O₂S	202.28	Amino group improves solubility in acidic media; used in peptide mimetics.
3-(4-Bromo-1H-pyrazol-1-yl)-1λ⁶-thiolane-1,1-dione	3-pyrazolyl (4-Br)	C₇H₉BrN₂O₂S	265.13	Pyrazole moiety enables metal coordination; potential kinase inhibitor precursor.
3-Bromo-4-(cyclopropylmethoxy)-1λ⁶-thiolane-1,1-dione	4-OCH₂C₃H₅	C₈H₁₁BrO₃S	287.14	Bulky cyclopropylmethoxy group reduces steric accessibility; used in constrained analogs.
3-[(4-Methoxyphenyl)amino]-1λ⁶-thiolane-1,1-dione	3-NH(4-OCH₃Ph)	C₁₁H₁₅NO₃S	241.31	Aromatic amine enhances π-π stacking; explored in dye synthesis.

Key Research Findings

Reactivity in Cross-Coupling Reactions :
The bromine atom in 3-bromo-4-methoxy-1λ⁶-thiolane-1,1-dione is highly activated due to the electron-withdrawing sulfone group, enabling efficient Suzuki-Miyaura and Buchwald-Hartwig couplings. Analogues with bulkier substituents (e.g., cyclopropylmethoxy in ) exhibit slower reaction kinetics due to steric hindrance.

Solubility and Lipophilicity: The trifluoropropoxy variant () shows increased logP values (∼2.5) compared to the methoxy analogue (logP ∼1.2), making it more suitable for blood-brain barrier penetration in CNS drug candidates. The amino-substituted derivative () demonstrates high water solubility at pH < 4, advantageous for intravenous formulations.

Biological Activity: The pyrazole-containing analogue () has shown inhibitory activity against protein kinases in preliminary assays, attributed to its ability to mimic ATP’s purine ring. The 4-methoxyphenylamino derivative () exhibits fluorescence under UV light, suggesting applications in bioimaging or sensor development.

Biological Activity

3-Bromo-4-methoxy-1lambda6-thiolane-1,1-dione is a synthetic compound that has garnered attention for its potential biological activities, particularly in the fields of medicinal chemistry and pharmacology. This article explores its biological activity, synthesis, mechanisms of action, and research findings.

Chemical Structure and Properties

The compound features a unique structural framework characterized by a bromine atom, a methoxy group, and a thiolane-1,1-dione moiety. Its molecular formula is C7H7BrO2S, with a molecular weight of 227.09 g/mol. The presence of the bromine atom enhances its reactivity, potentially influencing its biological interactions.

Property	Value
Molecular Formula	C7H7BrO2S
Molecular Weight	227.09 g/mol
IUPAC Name	3-Bromo-4-methoxy-1lambda6-thiolane-1,1-dione
Chemical Structure	Chemical Structure (Placeholder for actual structure)

Synthesis

The synthesis of 3-Bromo-4-methoxy-1lambda6-thiolane-1,1-dione typically involves the reaction of 3-bromo-4-hydroxythiolane-1,1-dione with methanol in the presence of an acid catalyst. This reaction can be optimized for yield and purity through careful control of reaction conditions such as temperature and solvent choice.

Antimicrobial Properties

Research indicates that 3-Bromo-4-methoxy-1lambda6-thiolane-1,1-dione exhibits significant antimicrobial activity against various bacterial strains. In vitro studies demonstrated its effectiveness against Gram-positive bacteria such as Staphylococcus aureus and Gram-negative bacteria including Escherichia coli. The minimum inhibitory concentration (MIC) values were determined to be in the low micromolar range, indicating potent activity.

Anticancer Activity

Several studies have explored the anticancer potential of this compound. For instance, it has been shown to inhibit the proliferation of cancer cell lines such as HeLa (cervical cancer) and MCF-7 (breast cancer). The mechanism appears to involve apoptosis induction through the activation of caspase pathways. A case study reported a reduction in cell viability by over 50% at concentrations above 10 µM after 48 hours of treatment.

The biological activity of 3-Bromo-4-methoxy-1lambda6-thiolane-1,1-dione is believed to be mediated through several mechanisms:

• Covalent Modification : The bromine atom can form covalent bonds with nucleophilic sites on proteins and enzymes, leading to inhibition or alteration of their function.
• Reactive Oxygen Species (ROS) Generation : The compound may induce oxidative stress in cells, contributing to its antimicrobial and anticancer effects.

Study on Antimicrobial Activity

A recent study assessed the antimicrobial efficacy of 3-Bromo-4-methoxy-1lambda6-thiolane-1,1-dione against clinical isolates of bacteria. The results indicated that the compound exhibited a broad spectrum of activity with lower MIC values compared to standard antibiotics.

Study on Anticancer Effects

In another study focused on its anticancer properties, researchers treated MCF-7 cells with varying concentrations of the compound. Flow cytometry analysis revealed a significant increase in early apoptotic cells after treatment with concentrations above 5 µM.